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Compound of Interest

Compound Name: CP-465022 hydrochloride

Cat. No.: B15579404

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the anticonvulsant properties of CP-
465022 hydrochloride, a potent and selective non-competitive antagonist of the α-amino-3-

hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor. This document synthesizes

available preclinical data, details experimental methodologies, and visualizes key pathways to

support further research and development in the field of epilepsy treatment.

Core Mechanism of Action: Non-Competitive AMPA
Receptor Antagonism
CP-465022 exerts its anticonvulsant effects by targeting AMPA receptors, which are critical for

fast excitatory synaptic transmission in the central nervous system. Unlike competitive

antagonists that bind to the same site as the endogenous ligand glutamate, CP-465022 binds

to an allosteric site on the AMPA receptor. This non-competitive binding mechanism results in a

conformational change in the receptor, preventing ion channel opening even when glutamate is

bound. This blockade of sodium and calcium influx into the postsynaptic neuron leads to a

reduction in neuronal excitability, thereby suppressing seizure activity. In vitro studies have
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demonstrated that CP-465022 inhibits AMPA receptor-mediated currents in rat cortical neurons

with a half-maximal inhibitory concentration (IC50) of 25 nM[1].

The signaling pathway below illustrates the mechanism of action of CP-465022 in inhibiting

AMPA receptor-mediated excitatory neurotransmission.
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Mechanism of Action of CP-465022
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Caption: Mechanism of CP-465022 as a non-competitive AMPA receptor antagonist.
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Preclinical Anticonvulsant Efficacy
The anticonvulsant properties of CP-465022 hydrochloride have been primarily evaluated in

the pentylenetetrazole (PTZ)-induced seizure model in rats. This model is a well-established

screening tool for potential anticonvulsant drugs, particularly those that may be effective

against generalized seizures.

Quantitative Data from the Pentylenetetrazole (PTZ)
Seizure Model
The following table summarizes the quantitative data from a key preclinical study investigating

the efficacy of CP-465022 in the rat PTZ model. The compound was administered

subcutaneously (s.c.) 60 minutes prior to the administration of PTZ (100 mg/kg, i.p.).

Seizure Endpoint ED50 (mg/kg, s.c.)
95% Confidence Interval
(mg/kg)

Inhibition of Clonic Seizures 2.8 1.9 - 4.1

Inhibition of Tonic Seizures 3.5 2.5 - 4.8

Inhibition of Lethality 3.6 2.6 - 5.0

Data sourced from Menniti et al. (2003).

A dose of 10 mg/kg (s.c.) of CP-465022 provided complete protection against all PTZ-induced

seizure endpoints, and this full efficacy was maintained for at least 4 hours post-

administration[2].

Note: As of the latest available information, quantitative data for the efficacy of CP-465022
hydrochloride in other standard preclinical seizure models, such as the maximal electroshock

(MES) test and the 6 Hz seizure test, are not publicly available.

Experimental Protocols
This section provides a detailed methodology for the key in vivo anticonvulsant and in vitro

mechanistic studies cited in this guide.
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In Vivo: Pentylenetetrazole (PTZ)-Induced Seizure Model
in Rats
Objective: To assess the ability of CP-465022 hydrochloride to prevent or delay the onset of

clonic and tonic seizures and to prevent lethality induced by the chemoconvulsant

pentylenetetrazole.

Experimental Workflow:

PTZ-Induced Seizure Experimental Workflow
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Caption: Workflow for the PTZ-induced seizure experiment.

Detailed Methodology:

Animals: Male Sprague-Dawley rats are used for the study. Animals are housed in a

controlled environment with a 12-hour light/dark cycle and have free access to food and

water. They are allowed to acclimatize to the laboratory conditions before the experiment.

Drug Administration: CP-465022 hydrochloride is dissolved in a suitable vehicle (e.g.,

sterile water or saline). Animals are divided into groups and administered with either the

vehicle or different doses of CP-465022 via subcutaneous (s.c.) injection.

Pre-treatment Time: A pre-treatment time of 60 minutes is allowed between the

administration of CP-465022 (or vehicle) and the induction of seizures.

Seizure Induction: Pentylenetetrazole (PTZ) is administered via intraperitoneal (i.p.) injection

at a dose of 100 mg/kg.

Observation Period: Immediately after PTZ injection, each animal is placed in an individual

observation cage and observed for 30 minutes.

Data Collection: The following parameters are recorded for each animal:

Latency to the first clonic seizure: The time from PTZ injection to the onset of the first

generalized clonic convulsion.

Incidence of clonic seizures: Whether a clonic seizure occurred during the observation

period.

Incidence of tonic seizures: Whether a tonic hindlimb extension occurred.

Incidence of lethality: Whether the animal survived the 30-minute observation period.

Data Analysis: The median effective dose (ED50) for each endpoint is calculated using

appropriate statistical methods, such as probit analysis.

In Vitro: Whole-Cell Patch-Clamp Electrophysiology
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Objective: To determine the inhibitory effect of CP-465022 hydrochloride on AMPA receptor-

mediated currents in cultured neurons.

Experimental Workflow:

Patch-Clamp Electrophysiology Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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